molecular formula C15H25NO3 B6172578 tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate CAS No. 2551117-40-7

tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate

Cat. No. B6172578
CAS RN: 2551117-40-7
M. Wt: 267.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate” is a chemical compound with the empirical formula C13H21NO4 . It is a solid substance .


Molecular Structure Analysis

The molecular weight of “tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate” is 255.31 . The SMILES string representation of its structure is O=C(OC(C)(C)C)N(CC1)CCC12OC(CC2)=O .


Physical And Chemical Properties Analysis

The density of a similar compound, “tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate”, is 1.16g/cm3. Its boiling point is 375.5°C at 760 mmHg, and its flash point is 180.9°C .

Safety and Hazards

The compound “tert-butyl 2-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate” has been classified with the hazard statements H302, H315, H319, H332, and H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, may be harmful if inhaled, and may cause respiratory irritation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate involves the reaction of tert-butyl 2-methyl-1-azaspiro[4.5]decane-1-carboxylate with an oxidizing agent to form the desired product.", "Starting Materials": [ "tert-butyl alcohol", "2-methyl-1-azaspiro[4.5]decane-1-carboxylic acid", "thionyl chloride", "sodium hydroxide", "hydrogen peroxide", "acetic acid", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "Step 1: Synthesis of tert-butyl 2-methyl-1-azaspiro[4.5]decane-1-carboxylate", "a. Dissolve 2-methyl-1-azaspiro[4.5]decane-1-carboxylic acid in dry tert-butyl alcohol.", "b. Add thionyl chloride dropwise to the mixture while stirring at room temperature.", "c. Heat the mixture at reflux for 2 hours.", "d. Cool the mixture to room temperature and add sodium hydroxide solution to neutralize the excess thionyl chloride.", "e. Filter the mixture and evaporate the solvent under reduced pressure to obtain tert-butyl 2-methyl-1-azaspiro[4.5]decane-1-carboxylate as a yellow oil.", "Step 2: Synthesis of tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate", "a. Dissolve tert-butyl 2-methyl-1-azaspiro[4.5]decane-1-carboxylate in acetic acid.", "b. Add hydrogen peroxide dropwise to the mixture while stirring at 0-5°C.", "c. Stir the mixture at room temperature for 2 hours.", "d. Add sodium bicarbonate solution to neutralize the mixture.", "e. Extract the mixture with ethyl acetate and dry the organic layer over magnesium sulfate.", "f. Evaporate the solvent under reduced pressure to obtain tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate as a white solid." ] }

CAS RN

2551117-40-7

Product Name

tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate

Molecular Formula

C15H25NO3

Molecular Weight

267.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.